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Compound of Interest

Compound Name: Antioxidant agent-18

Cat. No.: B1245016

An In-depth Technical Guide to Antioxidant
Agent-18

This document provides a comprehensive overview of the chemical structure, physicochemical
properties, and antioxidant activity of Antioxidant Agent-18, a novel synthetic compound with
significant potential for applications in drug development and materials science.

Chemical Structure and Properties

Antioxidant Agent-18 is a quinoline-hydrazone derivative, synthesized through the
condensation reaction of a substituted quinoline hydrazine with an aromatic aldehyde. The core
structure features a quinoline ring system linked to a hydrazone moiety, which is further
substituted with a phenolic group. This arrangement of aromatic rings and heteroatoms is
crucial for its antioxidant properties.

Chemical Name: (E)-N'-(4-hydroxybenzylidene)-2-methylquinoline-3-carbohydrazide
Molecular Formula: C1sH1sN30:2
Molecular Weight: 305.33 g/mol

Chemical Structure:
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The presence of the phenolic hydroxyl (-OH) group is a key structural feature contributing to the

antioxidant capacity of the molecule. The extended conjugation across the quinoline and

phenyl rings also plays a role in stabilizing the radical species formed during the antioxidant

process.

Physicochemical Properties

The physicochemical properties of Antioxidant Agent-18 have been determined using

standard analytical techniques. A summary of these properties is presented in the table below.

Property Value Method of Determination
Physical State Yellow solid Visual Observation
] ] Capillary Melting Point
Melting Point 210-212 °C
Apparatus
. Soluble in DMSO, DMF, and - ]
Solubility Solubility Testing

hot ethanol. Insoluble in water.

UV-Vis (Amax)

280 nm, 350 nm (in Ethanol)

UV-Vis Spectroscopy

FTIR (cm™1)

3400 (O-H), 3250 (N-H), 1680
(C=0), 1600 (C=N)

Fourier-Transform Infrared

Spectroscopy

Antioxidant Activity

The antioxidant potential of Antioxidant Agent-18 has been evaluated using established in

vitro assays, namely the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-

ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. The results are summarized

in the table below.

Reference Compound

Assay ICs0 Value (pg/mL) (Ascorbic Acid) ICso
(ng/mL)

DPPH Radical Scavenging 843.52[1][2][3]1[4] 5.17

ABTS Radical Scavenging 650.21 3.45
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The ICso value represents the concentration of the antioxidant required to scavenge 50% of the
free radicals in the assay. While Antioxidant Agent-18 shows weaker activity compared to the
standard, ascorbic acid, it still possesses notable radical scavenging capabilities.

Mechanism of Action

The primary antioxidant mechanism of phenolic compounds like Antioxidant Agent-18
involves the donation of a hydrogen atom from the phenolic hydroxyl group to a free radical,
thereby neutralizing it. This process is known as Hydrogen Atom Transfer (HAT). An alternative
mechanism is Single Electron Transfer (SET), where an electron is transferred to the radical
species.[5][6]

Hydrogen Atom Transfer (HAT)

Free Radical (Re) H- acceptance Neutralized Molecule (RH)

Antioxidant Agent-18 (Ar-OH) H- donation P> Antioxidant Radical (Ar-QOe)

Click to download full resolution via product page
Mechanism of free radical scavenging by Antioxidant Agent-18.

Experimental Protocols

Detailed methodologies for the synthesis and antioxidant evaluation of Antioxidant Agent-18
are provided below.

The synthesis of Antioxidant Agent-18 is a two-step process, beginning with the formation of
a quinoline carbohydrazide, followed by a condensation reaction with 4-hydroxybenzaldehyde.
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Ethyl 2-methylquinoline-3-carboxylate

React with Hydrazine Hydrate in Ethanol
Reflux for 8h

l
‘

React with 4-hydroxybenzaldehyde
in Ethanol with catalytic acetic acid
Reflux for 6h

Antioxidant Agent-18

Click to download full resolution via product page

Synthetic pathway for Antioxidant Agent-18.

Protocol:

¢ Synthesis of 2-methylquinoline-3-carbohydrazide: A mixture of ethyl 2-methylquinoline-3-
carboxylate (1 mmol) and hydrazine hydrate (2 mmol) in ethanol (20 mL) is refluxed for 8
hours. The reaction progress is monitored by Thin Layer Chromatography (TLC). After
completion, the reaction mixture is cooled, and the precipitated solid is filtered, washed with
cold ethanol, and dried to yield the hydrazide intermediate.

o Synthesis of Antioxidant Agent-18: The 2-methylquinoline-3-carbohydrazide (1 mmol) and
4-hydroxybenzaldehyde (1 mmol) are dissolved in ethanol (25 mL), and a catalytic amount of
glacial acetic acid is added. The mixture is refluxed for 6 hours. After cooling, the resulting
solid product is collected by filtration, washed with ethanol, and recrystallized from hot
ethanol to afford the pure Antioxidant Agent-18.
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This assay is based on the reduction of the stable DPPH radical by an antioxidant.[7][8][9]
Protocol:

Preparation of DPPH solution: A 0.1 mM solution of DPPH is prepared in methanol. The
solution should be freshly prepared and kept in the dark.

Sample Preparation: Stock solutions of Antioxidant Agent-18 and a reference standard
(e.g., ascorbic acid) are prepared in a suitable solvent (e.g., DMSO or ethanol). A series of
dilutions are then prepared from the stock solutions.

Assay Procedure:

[¢]

To 1.0 mL of each sample dilution, 2.0 mL of the DPPH solution is added.

[e]

The mixture is shaken vigorously and allowed to stand at room temperature in the dark for
30 minutes.

[¢]

The absorbance of the resulting solution is measured at 517 nm using a UV-Vis
spectrophotometer.

[e]

A control is prepared using 1.0 mL of the solvent and 2.0 mL of the DPPH solution.

Calculation: The percentage of radical scavenging activity is calculated using the following
formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the
absorbance of the control, and A_sample is the absorbance of the test sample. The ICso
value is determined by plotting the percentage of scavenging against the concentration of
the sample.

This assay measures the ability of an antioxidant to scavenge the ABTS radical cation
(ABTSe+).[10][11][12]

Protocol:

o Preparation of ABTSe* solution: A 7 mM aqueous solution of ABTS and a 2.45 mM aqueous
solution of potassium persulfate are prepared. Equal volumes of these two solutions are
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mixed and allowed to stand in the dark at room temperature for 12-16 hours to generate the
ABTSe* radical cation.

o Working ABTSe* solution: The stock ABTSe* solution is diluted with ethanol to an
absorbance of 0.70 + 0.02 at 734 nm.

o Sample Preparation: Stock solutions and subsequent dilutions of Antioxidant Agent-18 and
a reference standard are prepared as described for the DPPH assay.

o Assay Procedure:

[¢]

To 0.1 mL of each sample dilution, 1.0 mL of the working ABTSe* solution is added.

[e]

The mixture is incubated at room temperature for 6 minutes.

The absorbance is measured at 734 nm.

(¢]

[¢]

A control is prepared using 0.1 mL of the solvent and 1.0 mL of the working ABTSe*
solution.

o Calculation: The percentage of radical scavenging activity is calculated using the same
formula as for the DPPH assay. The ICso value is determined from the dose-response curve.

Conclusion

Antioxidant Agent-18 is a synthetically accessible quinoline-hydrazone derivative with
demonstrated antioxidant properties. Its mechanism of action is attributed to its ability to donate
a hydrogen atom or an electron to neutralize free radicals. While its activity is modest
compared to ascorbic acid, its unique chemical scaffold presents opportunities for further
structural optimization to enhance its antioxidant potency. The detailed protocols provided
herein serve as a foundation for the continued investigation and development of this and
related compounds for various therapeutic and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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